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Compound of Interest

Compound Name: Nvp-adw742

Cat. No.: B1683965 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

NVP-ADW742, a potent and selective inhibitor of the insulin-like growth factor 1 receptor (IGF-

1R) tyrosine kinase, is utilized in cancer research for its antiproliferative and proapoptotic

effects on tumor cells.[1][2][3] Due to its biological activity, it is imperative to handle and

dispose of NVP-ADW742 with the assumption that it is a cytotoxic agent. This guide provides a

step-by-step operational plan for its safe disposal.

NVP-ADW742 is intended for research use only and is not for human or veterinary

applications.[2][4][5] It is typically supplied as a crystalline solid and is often dissolved in

solvents such as Dimethyl Sulfoxide (DMSO) for experimental use.[1][4]

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure that appropriate Personal Protective

Equipment (PPE) is worn. This includes, but is not limited to:

A fully buttoned lab coat

Safety goggles

Chemical-resistant gloves (butyl rubber is recommended when handling DMSO)[6]
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All handling of NVP-ADW742, both in its solid form and in solution, should be conducted in a

certified chemical fume hood to minimize the risk of inhalation.

Disposal of NVP-ADW742 Waste
The disposal of NVP-ADW742 must be managed as cytotoxic chemical waste and should be

segregated from other laboratory waste streams.[7][8]

Solid NVP-ADW742 Waste:

Place expired or unwanted solid NVP-ADW742 into a dedicated, clearly labeled, and

sealed container for cytotoxic chemical waste.

This container should be made of a material compatible with the chemical.

NVP-ADW742 Solutions (e.g., in DMSO):

Collect all liquid waste containing NVP-ADW742 in a dedicated, leak-proof, and sealed

container.[6]

The container must be clearly labeled as "Cytotoxic Waste" and should list all chemical

constituents, including the solvent (e.g., "NVP-ADW742 in DMSO").

Do not mix this waste with other organic solvent waste unless specifically permitted by

your institution's hazardous waste program.[6][9]

Contaminated Labware and PPE:

Any items that have come into contact with NVP-ADW742, such as pipette tips, centrifuge

tubes, flasks, and gloves, are considered cytotoxic waste.[7]

Dispose of all contaminated sharps (needles, scalpels, etc.) in a designated, puncture-

proof sharps container that is clearly labeled for cytotoxic sharps.[7][8]

Place non-sharp contaminated items (e.g., gloves, gowns, absorbent pads) in a dedicated,

sealed bag or container for solid cytotoxic waste.[8]

All waste containers must be clearly labeled with a hazardous waste tag that includes:
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The words "Hazardous Waste" and "Cytotoxic"

The full chemical name(s) of the contents (NVP-ADW742 and any solvents)

The approximate concentration and quantity of each component

The date the waste was first added to the container

The name of the principal investigator and the laboratory location

Store the sealed and labeled waste containers in a designated, secure area within the

laboratory, away from general lab traffic, until they are collected by the institution's

environmental health and safety (EHS) department.

Contact your institution's EHS or hazardous waste management office to arrange for the

pickup and final disposal of the NVP-ADW742 waste.

Follow all institutional and local regulations for the disposal of cytotoxic chemical waste. The

final disposal method for cytotoxic waste is typically high-temperature incineration.[7]

Quantitative Data Summary
Property Value

Chemical Name

5-[3-(phenylmethoxy)phenyl]-7-[trans-3-(1-

pyrrolidinylmethyl)cyclobutyl]-7H-pyrrolo[2,3-

d]pyrimidin-4-amine

CAS Number 475488-23-4

Molecular Formula C₂₈H₃₁N₅O

Molecular Weight 453.6 g/mol

Solubility Soluble in DMSO

Storage Temperature -20°C
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Caption: Workflow for the proper disposal of NVP-ADW742 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of NVP-ADW742, minimizing risk to themselves, their colleagues, and the

environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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